![molecular formula C13H17NO3 B2993082 (2S)-3-methyl-2-[(2-methylbenzoyl)amino]butanoic acid CAS No. 956374-46-2](/img/structure/B2993082.png)
(2S)-3-methyl-2-[(2-methylbenzoyl)amino]butanoic acid
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Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve multiple steps, each with different reactants and conditions .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in the compound and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This could include reactions with other compounds under various conditions, and the products formed .Physical and Chemical Properties Analysis
This involves studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and reactivity with common reagents .Scientific Research Applications
Solvent Properties and Solubility
Research on 2-amino-3-methylbenzoic acid explores its solubility in various solvents, providing essential data for purification processes. This study highlights the solvent effect on solubility, crucial for chemical synthesis and formulation processes (Zhu et al., 2019).
Ionic Liquid Applications
Ionic liquids, such as 1-butyl-3-methylimidazolium hexafluorophosphate, demonstrate unique solvent properties. These are studied for their distribution coefficients with various compounds, suggesting applications in separation processes and analytical chemistry (Carda‐Broch et al., 2003).
Unnatural Amino Acids and Peptide Synthesis
Unnatural amino acids mimic peptide β-strand structures and form β-sheet-like hydrogen-bonded dimers. These studies offer insights into designing peptide-based materials and understanding protein folding mechanisms (Nowick et al., 2000).
Polymer Synthesis
Research on aromatic polyhydrazides and poly(amide–hydrazide)s based on bis(ether benzoic acid)s reveals applications in creating polymers with specific thermal and mechanical properties. These polymers have potential uses in materials science (Hsiao et al., 1999).
Drug Synthesis
Cascade engineered synthesis of drugs like butamben highlights innovative approaches in pharmaceutical manufacturing, utilizing multifunctional catalysts for efficient synthesis processes (Wagh & Yadav, 2020).
Environmental Impact of Chemical Compounds
Studies on the occurrence, fate, and behavior of parabens in aquatic environments assess the environmental impact of widespread chemical use. This research is crucial for understanding the ecological effects of synthetic compounds and guiding environmental policy (Haman et al., 2015).
Mechanism of Action
Target of Action
The primary target of this compound is the Peroxisome proliferator-activated receptor delta (PPARδ) . PPARδ is a ligand-activated transcription factor that plays a crucial role in the regulation of cellular metabolism .
Mode of Action
The compound interacts with PPARδ by binding to it, which activates the receptor . This activation leads to changes in the expression of specific genes that are under the control of PPARδ .
Biochemical Pathways
The activation of PPARδ affects several biochemical pathways. These include pathways involved in lipid metabolism, glucose homeostasis, and inflammation . The downstream effects of these changes can lead to alterations in cellular function and physiology .
Result of Action
The activation of PPARδ by this compound can lead to various molecular and cellular effects. These may include increased fatty acid oxidation, improved insulin sensitivity, and reduced inflammation . These effects can contribute to the potential therapeutic benefits of the compound.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2S)-3-methyl-2-[(2-methylbenzoyl)amino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-8(2)11(13(16)17)14-12(15)10-7-5-4-6-9(10)3/h4-8,11H,1-3H3,(H,14,15)(H,16,17)/t11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGRVECXJCRCMGT-NSHDSACASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC(C(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1C(=O)N[C@@H](C(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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